Cas no 1021043-82-2 (2-ethyl-N-(thiophen-3-yl)methylaniline)

• Product Name: 2-ethyl-N-(thiophen-3-yl)methylaniline
• CAS No: 1021043-82-2
• MF: C₁₃H₁₅NS
• MW: 217.32990193367
• CID: 5185757
• PubChem ID: 28480289
• Update Time: 2026-03-05

2-ethyl-N-(thiophen-3-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine, N-(2-ethylphenyl)-
• 2-ethyl-N-(thiophen-3-yl)methylaniline

• Inchi： 1S/C13H15NS/c1-2-12-5-3-4-6-13(12)14-9-11-7-8-15-10-11/h3-8,10,14H,2,9H2,1H3
• InChI Key： MMNUIHJJSXRUOB-UHFFFAOYSA-N
• SMILES： C1SC=CC=1CNC1=CC=CC=C1CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-ethyl-N-(thiophen-3-yl)methylaniline

Comprehensive Overview of 2-ethyl-N-(thiophen-3-yl)methylaniline (CAS No. 1021043-82-2): Properties, Applications, and Industry Insights

2-ethyl-N-(thiophen-3-yl)methylaniline (CAS No. 1021043-82-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique molecular structure combining an ethyl-substituted aniline and a thiophene moiety, serves as a versatile intermediate in synthetic chemistry. Its CAS number 1021043-82-2 is frequently searched in academic and industrial databases, reflecting its growing relevance in drug discovery and advanced material development.

The compound's structural features, including the thiophene ring and ethyl-aniline group, contribute to its electronic and steric properties, making it valuable for designing heterocyclic derivatives. Researchers are particularly interested in its potential as a pharmacophore in medicinal chemistry, where it may influence bioactivity in CNS-targeting compounds or antimicrobial agents. Recent studies highlight its role in optimizing structure-activity relationships (SAR) for improved drug efficacy.

In material science, 2-ethyl-N-(thiophen-3-yl)methylaniline is explored for conductive polymer applications due to the thiophene unit's electron-rich nature. With the global push toward organic electronics and flexible sensors, this compound's derivatives could enhance charge transport in OLEDs or organic photovoltaics. Industry reports correlate its demand with the rise of sustainable materials, a trending topic in green chemistry forums.

Synthetic methodologies for CAS 1021043-82-2 often involve Pd-catalyzed cross-coupling or reductive amination, with optimization focusing on atom economy—a key concern in modern process chemistry. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for purity verification, addressing frequent user queries about quality control protocols for such intermediates.

Regulatory compliance remains a hot topic, with REACH and FDA guidelines shaping its commercial use. While not classified as hazardous, proper handling precautions (e.g., inert atmosphere storage) are emphasized in safety data sheets. The compound's logP and solubility data are commonly searched parameters, reflecting formulation challenges in drug delivery systems.

Market analysts note increasing patent filings involving 2-ethyl-N-(thiophen-3-yl)methylaniline derivatives, particularly in neurodegenerative disease research—a trending focus area. Its scalable synthesis aligns with industry demands for cost-effective intermediates, a frequent discussion point in contract manufacturing circles.

Future prospects include exploring its catalytic applications and bioconjugation potential, topics gaining traction in ACS and RSC publications. As AI-driven molecular design accelerates, this compound's QSAR profiles may further unlock therapeutic innovations, bridging computational and experimental chemistry.